Cas no 52489-43-7 (2-butyl-1-benzofuran-3-carboxylic acid)
52489-43-7 structure
Product Name:2-butyl-1-benzofuran-3-carboxylic acid
CAS No:52489-43-7
MF:C13H14O3
MW:218.248464107513
MDL:MFCD24389232
CID:3292302
PubChem ID:18505284
Update Time:2025-04-21
2-butyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-BENZOFURANCARBOXYLIC ACID, 2-BUTYL-
- 2-butyl-1-benzofuran-3-carboxylic acid
- EN300-22551
- 2-butyl-benzofuran-3-carboxylic acid
- 52489-43-7
- PAUITNMVEWYCJD-UHFFFAOYSA-N
- SCHEMBL2944813
-
- MDL: MFCD24389232
- Inchi: 1S/C13H14O3/c1-2-3-7-11-12(13(14)15)9-6-4-5-8-10(9)16-11/h4-6,8H,2-3,7H2,1H3,(H,14,15)
- InChI Key: PAUITNMVEWYCJD-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C(=O)O)=C1CCCC
Computed Properties
- Exact Mass: 218.094294304Da
- Monoisotopic Mass: 218.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 50.4Ų
2-butyl-1-benzofuran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22551-1g |
2-butyl-1-benzofuran-3-carboxylic acid |
52489-43-7 | 1g |
$943.0 | 2023-09-15 | ||
| Enamine | EN300-22551-5g |
2-butyl-1-benzofuran-3-carboxylic acid |
52489-43-7 | 5g |
$2732.0 | 2023-09-15 | ||
| Enamine | EN300-22551-10g |
2-butyl-1-benzofuran-3-carboxylic acid |
52489-43-7 | 10g |
$4052.0 | 2023-09-15 | ||
| Enamine | EN300-22551-0.05g |
2-butyl-1-benzofuran-3-carboxylic acid |
52489-43-7 | 95% | 0.05g |
$218.0 | 2024-06-20 | |
| Enamine | EN300-22551-0.1g |
2-butyl-1-benzofuran-3-carboxylic acid |
52489-43-7 | 95% | 0.1g |
$326.0 | 2024-06-20 | |
| Enamine | EN300-22551-0.25g |
2-butyl-1-benzofuran-3-carboxylic acid |
52489-43-7 | 95% | 0.25g |
$466.0 | 2024-06-20 | |
| Enamine | EN300-22551-0.5g |
2-butyl-1-benzofuran-3-carboxylic acid |
52489-43-7 | 95% | 0.5g |
$735.0 | 2024-06-20 | |
| Enamine | EN300-22551-1.0g |
2-butyl-1-benzofuran-3-carboxylic acid |
52489-43-7 | 95% | 1.0g |
$943.0 | 2024-06-20 | |
| Enamine | EN300-22551-2.5g |
2-butyl-1-benzofuran-3-carboxylic acid |
52489-43-7 | 95% | 2.5g |
$1848.0 | 2024-06-20 | |
| Enamine | EN300-22551-5.0g |
2-butyl-1-benzofuran-3-carboxylic acid |
52489-43-7 | 95% | 5.0g |
$2732.0 | 2024-06-20 |
2-butyl-1-benzofuran-3-carboxylic acid Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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